Cas no 3352-82-7 (1H-Phenalen-1-one,6-hydroxy-)

• Product Name: 1H-Phenalen-1-one,6-hydroxy-
• CAS No: 3352-82-7
• MF: C₁₃H₈O₂
• MW: 196.20142364502
• CID: 305098
• PubChem ID: 12463852
• Update Time: 2025-04-19

1H-Phenalen-1-one,6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Phenalen-1-one,6-hydroxy-
• 6-HYDROXY-1H-PHENALEN-1-ONE
• 6-hydroxyphenalen-1-one
• 1H-Phenalen-1-one,6-hydroxy
• 6-Hydroxy-perinaphthenon
• 6-hydroxy-perinaphthenone
• 6-Hydroxy-phenalen-1-on
• 6-hydroxy-phenalen-1-one
• 6-Hydroxyphenalenone
• DTXSID40499272
• SCHEMBL6229904
• CHEMBL2251693
• 3352-82-7
• AKOS006274482
• 6-hydroxy-1-phenalenone

• Inchi： 1S/C13H8O2/c14-11-6-4-8-5-7-12(15)10-3-1-2-9(11)13(8)10/h1-7,14H
• InChI Key： RTFXINFACWRPDI-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CC(C3=CC=CC=1C=23)=O

Computed Properties

• Exact Mass: 196.05200
• Monoisotopic Mass: 196.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.75490